![molecular formula C7H5Cl3O2S B2756346 Methyl 2-chloro-2-(2,5-dichlorothiophen-3-yl)acetate CAS No. 1936628-43-1](/img/structure/B2756346.png)
Methyl 2-chloro-2-(2,5-dichlorothiophen-3-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Methyl 2-chloro-2-(2,5-dichlorothiophen-3-yl)acetate” is a chemical compound with the molecular formula C7H5Cl3O2S . It is also known as "3-Thiopheneacetic acid, α,2,5-trichloro-, methyl ester" .
Molecular Structure Analysis
The molecular structure of “this compound” has been characterized using different spectroscopic methods . The molecular weight of the compound is 259.53 .Scientific Research Applications
Applications in Chemical Synthesis and Drug Development
- Synthesis of Phenylacetic Acid Derivatives : Research involving the fungus Curvularia lunata has led to the isolation of phenylacetic acid derivatives from culture mycelia. These compounds show potential for further study in pharmaceutical contexts due to their biological activity against various bacteria (Varma et al., 2006).
- Improved Synthesis of Pharmaceuticals : The synthesis of (S)-methyl 2-amino-2-(2-chlorophenyl)acetate through esterification and optical resolution demonstrates the chemical's role in producing critical intermediates for drugs like Clopidogrel bisulfate. This showcases the compound's utility in developing pharmaceuticals with high yield and quality suitable for industrialization (Hu Jia-peng, 2012).
Environmental and Industrial Applications
- Recovery and Recycling of Acetic Acid : The production process of similar thiophene-derived compounds utilizes acetic acid as a solvent, highlighting the importance of efficient recovery methods for environmental sustainability and cost reduction in industrial processes (Wang Tian-gui, 2006).
Biological and Pharmacological Research
- Metabolism and Toxicity Studies : Studies on the metabolism of chloroacetamide herbicides in liver microsomes contribute to understanding the biological transformation of chemicals and their potential toxicity, indicating the importance of these compounds in environmental health and safety evaluations (Coleman et al., 2000).
Chemical Properties and Crystallization
- Crystallization and Molecular Structure : Research on isochroman derivatives, including studies on their crystallization in chiral space groups, provides insight into the molecular structure and behavior of complex organic molecules. This knowledge is crucial for designing materials with specific properties (Palusiak et al., 2004).
properties
IUPAC Name |
methyl 2-chloro-2-(2,5-dichlorothiophen-3-yl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl3O2S/c1-12-7(11)5(9)3-2-4(8)13-6(3)10/h2,5H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJSNROIJZFWROC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=C(SC(=C1)Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.